Cas no 4931-66-2 (Methyl L-pyroglutamate)

• Product Name: Methyl L-pyroglutamate
• CAS No: 4931-66-2
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD00080931
• CID: 45426
• PubChem ID: 78646
• Update Time: 2025-04-18

Methyl L-pyroglutamate Chemical and Physical Properties

Names and Identifiers

• Methyl (S)-(+)-2-pyrrolidone-5-carboxylate
• H-pyroGlu-OMe
• L-Pyroglutamic Acid Methyl Ester
• H-Pyr-OMe
• Methyl (S)-Pyroglutamate
• Methyl L-Pyroglutamate
• (S)-methyl 5-oxopyrrolidine-2-carboxylate
• L-PYR-OME
• methyl (2S)-5-oxopyrrolidine-2-carboxylate
• Methyl (S)-Pyrogluta
• (S)-5-Oxopyrrolidine-2-carboxylic Acid Methyl Ester
• Methyl (S)-5-Oxopyrrolidine-2-carboxylate
• [ "" ]
• Methyl pyroglutamate
• Methyl 5-oxo-L-prolinate
• Proline, 5-oxo-, methyl ester
• HQGPKMSGXAUKHT-BYPYZUCNSA-N
• (+)-L-Pyroglutamic acid methyl ester
• (S)-(+)-Methyl 2-pyrrolidone-5-carboxylate
• methyl-5-oxo-l-prolinat
• L-Proline, 5-oxo-, methyl ester
• Methyl 5-oxo-2-pyrrolidinecarboxylate #
• Pyr
• AKOS005145517
• P-8580
• Methyl ester of L-Pyrrolidonecarboxylic acid
• A7376
• J-517904
• (S)-methyl 2-pyrrolidone-5-carboylate
• pyroglutamic acid methyl ester
• AS-38129
• CS-D0637
• MFCD00080931
• methyl(s)-(+)-2 pyrrolidone-5-carboxylate
• NS00031891
• (L)-pyroglutamic acid methyl ester
• methyl(S)-(+)-2-pyrrolidone-5-carboxylate
• 4931-66-2
• 5-Oxo-d-proline methyl ester
• AM20100208
• M2198
• (S)-5-oxoproline methyl ester
• pyroglutamic methyl ester
• SCHEMBL78947
• (S)-Pyroglutamic Acid Methyl Ester
• EN300-132496
• HY-32291
• CHEMBL4238146
• methyl (S){+)-2-pyrrolidone-5-carboxylate
• Methyl (S)-2-pyrrolidone-6-carboxylate
• (S)-5-(Methoxycarbonyl)-2-pyrrolidone
• DTXSID00197767
• (S)-methyl 5-oxo-pyrrolidine-2-carboxylate
• Methyl (S)-(+)-2-pyrrolidone-5-carboxylate, 97%
• AKOS000280633
• EINECS 225-567-3
• methyl (2S)-5-pyrrolidone-2-carboxylate
• (s)-5-oxo-pyrrolidine-2-carboxylic acid methyl ester
• DA-55402
• BBL101837
• STL555634
• Methyl L-pyroglutamate

• MDL： MFCD00080931
• Inchi： 1S/C6H9NO3/c1-10-6(9)4-2-3-5(8)7-4/h4H,2-3H2,1H3,(H,7,8)/t4-/m0/s1
• InChI Key： HQGPKMSGXAUKHT-BYPYZUCNSA-N
• SMILES： O(C)C([C@@H]1CCC(N1)=O)=O

Computed Properties

• Exact Mass: 143.05800
• Monoisotopic Mass: 143.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.4
• Topological Polar Surface Area: 55.4

Experimental Properties

• Color/Form: Oil
• Density: 1.226 g/mL at 25 °C(lit.)
• Boiling Point: 90 °C/0.3 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.486(lit.)
• PSA: 55.40000
• LogP: -0.23320
• Specific Rotation: 10.5 º (c=1, EtOH)
• Optical Activity: [α]20/D +10.5°, c = 1 in ethanol
• Solubility: Not determined
• Sensitiveness: Sensitive to air

Methyl L-pyroglutamate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acid esters